Cas no 64037-36-1 (2-amino-1-(3-fluorophenyl)propan-1-ol)

• Product Name: 2-amino-1-(3-fluorophenyl)propan-1-ol
• CAS No: 64037-36-1
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5234933
• PubChem ID: 43209066
• Update Time: 2025-07-22

2-amino-1-(3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(1-aminoethyl)-3-fluoro-
• 2-amino-1-(3-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H12FNO/c1-6(11)9(12)7-3-2-4-8(10)5-7/h2-6,9,12H,11H2,1H3
• InChI Key： DVIIBWRQNLCWLQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)(O)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-amino-1-(3-fluorophenyl)propan-1-ol

Comprehensive Overview of 2-amino-1-(3-fluorophenyl)propan-1-ol (CAS No. 64037-36-1): Properties, Applications, and Industry Insights

2-amino-1-(3-fluorophenyl)propan-1-ol, identified by its CAS registry number 64037-36-1, is a fluorinated organic compound with a unique structural framework combining an amino group and a hydroxyl group attached to a propanol backbone. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a chiral building block for drug synthesis. Its molecular formula, C₉H₁₂FNO, and molecular weight of 169.20 g/mol, make it a versatile intermediate in the development of bioactive molecules.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-amino-1-(3-fluorophenyl)propan-1-ol. Researchers frequently search for "fluorinated amino alcohols applications" or "CAS 64037-36-1 solubility," reflecting demand for data on its physicochemical properties. The compound exhibits moderate solubility in polar solvents like ethanol and methanol, while its melting point (reported between 80–85°C) and stability under ambient conditions make it suitable for laboratory handling.

In pharmaceutical contexts, this compound’s stereochemistry is critical. The presence of both 3-fluorophenyl and amino-propanol moieties allows for selective interactions with biological targets, a feature explored in patents related to CNS-active compounds. Industry forums often discuss "64037-36-1 synthetic routes," highlighting methods such as reductive amination of fluorinated ketones or asymmetric hydrogenation. These processes align with the growing emphasis on atom-efficient catalysis and enantioselective synthesis.

From an SEO perspective, content around CAS 64037-36-1 benefits from addressing common queries like "is 2-amino-1-(3-fluorophenyl)propan-1-ol hygroscopic" or "NMR spectra of fluorophenyl propanol derivatives." Analytical data confirms the compound’s characteristic ¹H-NMR signals: a triplet for the hydroxyl proton (δ 4.8–5.2 ppm) and multiplets for the aromatic fluorine (δ 6.7–7.4 ppm). Such details cater to both synthetic chemists and analytical professionals.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, 64037-36-1 requires standard precautions for amine-containing compounds. Its biodegradability profile and low ecotoxicity align with sustainable chemistry goals, a topic dominating 2024 industry conferences. Searches for "green alternatives to fluorinated intermediates" further underscore this relevance.

Future applications may leverage its hydrogen-bonding capacity in supramolecular chemistry or crystal engineering. The compound’s logP value (~1.2) suggests balanced lipophilicity, advantageous for drug permeability studies. As AI-based molecular modeling advances, demand for precise structure-activity relationship (SAR) data on fluorinated analogs like 2-amino-1-(3-fluorophenyl)propan-1-ol will likely rise.